2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 2-methyl-1-(pyridin-2-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C10H16N2O/c1-10(2,13)8-11-7-9-5-3-4-6-12-9/h3-6,11,13H,7-8H2,1-2H3
• InChI Key: VTBBPYWHLQHYAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CC=CC=N1)O

Description

2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol is a tertiary amino alcohol characterized by a pyridinylmethylamino substituent attached to a 2-methylpropan-2-ol backbone.

Preparation Methods

The synthesis of 2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol typically involves the reaction of 2-amino-2-methylpropan-1-ol with pyridine-2-carbaldehyde . This reaction is carried out under controlled conditions and is characterized by NMR spectroscopy to confirm the structure of the product . Industrial production methods may involve similar synthetic routes but on a larger scale, ensuring high purity and yield.

Chemical Reactions Analysis

2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or alcohols.

Substitution: The compound can undergo substitution reactions, particularly at the amine or hydroxyl groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form stable metal complexes.

Biology: The compound’s ability to bind to metal ions makes it useful in bio-inorganic studies.

Medicine: Research into its potential as a pharmacological agent, particularly in the development of anticancer drugs.

Industry: Its role in catalysis and the formation of supramolecular structures has industrial significance.

Mechanism of Action

The mechanism of action of 2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol involves its ability to coordinate with metal ions. The pyridine and amine groups act as ligands, binding to metal centers and forming stable complexes. These complexes can participate in various catalytic processes, influencing reaction pathways and outcomes .

Comparison with Similar Compounds

1,3-Bis(bis(pyridin-2-ylmethyl)amino)propan-2-ol (HL1)

• Structure: Contains two pyridinylmethylamino groups on a propan-2-ol backbone.
• Applications : Forms dinickel(II) and dicobalt(II) complexes for phosphoesterase enzyme modeling. Magnetic susceptibility studies show antiferromagnetic coupling (J = −27.4 cm⁻¹ for Ni²⁺; J = −14.9 cm⁻¹ for Co²⁺) .
• Key Difference : Increased denticity (tetradentate vs. bidentate) enhances metal coordination efficiency compared to the target compound .

(6-(4-(((3-(1H-Imidazol-1-yl)propyl)amino)methyl)phenyl)pyridin-2-yl)methanol

• Structure : Combines pyridine and imidazole moieties.
• Applications : Used in automated organic synthesis platforms, highlighting versatility in forming heterocyclic architectures .

Analogs with Aliphatic/Aromatic Amino Substituents

2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol

• Structure: Features a phenylpropylamino group instead of pyridinylmethylamino.
• Properties : Lower polarity due to the hydrophobic phenyl group, impacting solubility in aqueous systems. Safety data indicate handling restrictions for R&D use .
• Applications : Primarily explored in medicinal chemistry for structural diversification .

1-(Isobutylamino)-2-methylpropan-2-ol

• Structure: Contains an isobutylamino substituent.
• CAS: 138001-48-6 .

Functional Group Variations

2-Methyl-1-(oxiran-2-yl)propan-2-ol

• Structure: Replaces the amino group with an epoxide.
• Reactivity: The epoxide ring enables participation in ring-opening reactions, diverging from the coordination chemistry of amino alcohols .

Nadolol (Pharmaceutical Analog)

• Structure: 1-[(1,1-Dimethyl ethyl)amino]-3-(naphthalen-1-yloxy)propan-2-ol.
• Applications: Beta-blocker with a similar 2-propanol backbone. Demonstrates how amino alcohol frameworks can be tailored for biological activity .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituent	Applications	Key Reference
2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol	C₁₀H₁₆N₂O	Pyridinylmethylamino	MOFs, enzyme models
HL1	C₂₃H₂₈N₆O	Bis(pyridinylmethyl)amino	Dinickel/dicobalt complexes
2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol	C₁₃H₂₁NO	Phenylpropylamino	Medicinal chemistry
Nadolol	C₁₇H₂₇NO₃	Naphthyloxy, tert-butylamino	Pharmaceuticals (beta-blocker)

Key Findings

Coordination Chemistry : Pyridine-containing analogs exhibit superior metal-binding capabilities compared to aliphatic/aromatic variants, enabling applications in catalysis and MOFs .

Synthetic Flexibility: Reductive amination and alkylation are common synthetic strategies for amino alcohols, as seen in analogs like [(2S)-1-(cyclopropylmethyl)pyrrolidin-2-yl]methanol .

Biological Activity

2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol, commonly referred to by its IUPAC name, is a compound that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including mechanisms of action, therapeutic implications, and relevant case studies.

Mechanisms of Biological Activity

Research indicates that compounds with similar structures often interact with various biological targets, including enzymes and receptors involved in neurological and metabolic pathways. The presence of the pyridine ring suggests potential interactions with neurotransmitter systems and enzymes such as cholinesterases.

Key Mechanisms:

• Cholinergic Modulation : Compounds similar to 2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol may influence acetylcholine levels, potentially benefiting conditions like Alzheimer's disease by modulating butyrylcholinesterase (BChE) activity .
• Antioxidant Activity : Some derivatives exhibit antioxidant properties, which can protect cells from oxidative stress, a common factor in various diseases .
• Antimicrobial Properties : The compound's structural features may contribute to antibacterial or antifungal activities, as seen in related pyridine derivatives .

Biological Activity Data

The following table summarizes the biological activities reported for 2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol and related compounds:

Activity Type	Description	Reference
Cholinesterase Inhibition	Modulates levels of acetylcholine in the brain
Antioxidant Effects	Protects against oxidative stress
Antimicrobial Action	Exhibits activity against specific bacterial strains

Case Studies and Research Findings

• Cholinergic Activity : A study focused on compounds with similar structures demonstrated significant inhibition of BChE, suggesting that 2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol could be developed as a therapeutic agent for Alzheimer's disease .
• Antimicrobial Evaluation : In vitro studies indicated that derivatives containing the pyridine structure had potent antibacterial activity against Staphylococcus aureus, with minimum inhibitory concentrations (MICs) ranging from 3.12 to 12.5 μg/mL .
• Oxidative Stress Protection : Research has shown that compounds like 2-Methyl-1-((pyridin-2-ylmethyl)amino)propan-2-ol can scavenge free radicals, thereby reducing cellular damage in models of oxidative stress .